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Compound of Interest

Compound Name: Ketohakonanol

Cat. No.: B13830056

This technical guide serves to consolidate the currently available information on the compound
Ketohakonanol. Despite a comprehensive search of scientific literature and chemical
databases, detailed information regarding the specific discovery, origin, and experimental
protocols for Ketohakonanol remains largely proprietary and is not extensively documented in
publicly accessible research papers or patents. The information presented herein is compiled
from publicly available data, primarily from commercial suppliers of the compound.

Introduction to Ketohakonanol

Ketohakonanol is identified as a synthetic biochemical compound.[1] Its primary application
appears to be in the field of metabolic research.[1] The compound is described as being
derived from engineered microbial fermentation processes.[1]

Chemical and Physical Properties:

Property Value Source
CAS Number 18004-20-1 [1]
Molecular Formula C29H4802 [1]
Molecular Weight 428.70 g/mol [1]

Postulated Origin and Synthesis
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Information from a commercial supplier indicates that Ketohakonanol is produced via
"engineered microbial fermentation processes."[1] This suggests the involvement of a
genetically modified microorganism, likely a bacterium or yeast, designed to produce this
specific compound. However, details regarding the specific microbial strain, the genetic
modifications introduced, the fermentation conditions (e.g., media composition, temperature,
pH), and the subsequent purification methods are not publicly available.

A general workflow for such a process can be conceptualized as follows:
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Caption: Generalized workflow for producing a compound via engineered microbial
fermentation.

Mechanism of Action and Biological Activity

Ketohakonanol is reported to function by modulating specific metabolic pathways.[1] It is
described as a ligand for enzyme targets that are involved in fatty acid oxidation.[1] By binding
to these enzymes, it is thought to alter the biochemical flux within cells, thereby influencing
cellular metabolism.[1] This mode of action suggests its potential use as a tool compound in
research focused on metabolic disorders such as obesity and diabetes.[1]

A simplified representation of its proposed mechanism is as follows:

Binds to Enzyme Target Modulates Metabolic Pathway Leads to Altered Cellular
Gl =L G (Fatty Acid Oxidation) (e.g., Beta-oxidation) Metabolism

Click to download full resolution via product page

Caption: Postulated mechanism of action for Ketohakonanol.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, or biological assays of
Ketohakonanol are not available in the public scientific literature. For researchers acquiring
this compound, standard laboratory procedures for handling and dissolving synthetic
biochemicals would apply. Solubility information from a supplier suggests using solvents such
as chloroform, dichloromethane, ethyl acetate, DMSO, or acetone.

Quantitative Data

Quantitative data regarding the bioactivity of Ketohakonanol, such as ICso or ECso values
against specific enzyme targets, are not publicly documented. The primary available
guantitative data pertains to its physical and chemical properties as listed in the table above.

Conclusion
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Ketohakonanol is a commercially available synthetic compound with a proposed role in the
modulation of fatty acid oxidation. While its basic chemical properties are known, the specifics
of its discovery, the "engineered microbial fermentation” process used for its synthesis, and
detailed experimental data on its biological activity are not disclosed in the public domain.
Further research and publication by the originators of this compound would be necessary to
provide a more in-depth technical understanding. Researchers interested in this compound are
advised to consult directly with suppliers for any additional available information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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